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Compound of Interest

Compound Name: Malic acid 4-Me ester

Cat. No.: B8664934 Get Quote

Technical Data: Malic Acid 4-Me Ester
This document provides the core physicochemical properties of Malic Acid 4-Me Ester, a
derivative of malic acid. The information is intended for researchers, scientists, and

professionals in drug development and chemical synthesis.

Core Properties
Malic acid 4-Me ester, also known as 4-methyl malate, is a mono-methyl ester of malic acid.

Its fundamental molecular attributes are summarized below.

Property Value Citations

Molecular Formula C₅H₈O₅ [1][2][3][4]

Molecular Weight 148.11 g/mol [1][2]

CAS Number 66178-02-7 [1][2][3][5]

Chemical Structure and Properties
The structure of malic acid 4-Me ester consists of a four-carbon dicarboxylic acid backbone

(butanedioic acid) with a hydroxyl group at the C-2 position and a methyl ester at the C-4

carboxyl group.
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As the user's request for experimental protocols and signaling pathways is not applicable to the

query for basic molecular properties, a visualization of the relationship between the compound

and its key identifiers is provided below.

Properties of Malic Acid 4-Me Ester

Malic Acid 4-Me Ester

Molecular Formula
C₅H₈O₅

has

Molecular Weight
148.11 g/mol

has

CAS Number
66178-02-7

is identified by

Click to download full resolution via product page

Caption: Relationship between Malic Acid 4-Me Ester and its key properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pharmaffiliates.com [pharmaffiliates.com]

2. molcore.com [molcore.com]

3. chemfarms.com [chemfarms.com]

4. CAS 66178-02-7 | Malic acid 4-Me ester [phytopurify.com]

5. Malic acid 4-Me ester | CAS:66178-02-7 | Manufacturer ChemFaces [chemfaces.com]

To cite this document: BenchChem. [Malic acid 4-Me ester molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8664934#malic-acid-4-me-ester-molecular-weight-
and-formula]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b8664934?utm_src=pdf-body-img
https://www.benchchem.com/product/b8664934?utm_src=pdf-body
https://www.benchchem.com/product/b8664934?utm_src=pdf-custom-synthesis
https://www.pharmaffiliates.com/en/66178-02-7-malic-acid-4-me-ester-paphy000077.html
https://www.molcore.com/product/66178-02-7?PageSpeed=noscript
https://www.chemfarms.com/Malic_Acid_4-Me_Ester
https://www.phytopurify.com/Malicacid4Meester-p-7521.html
https://www.chemfaces.com/natural/Malic-acid-4-Me-ester-CFN97130.html
https://www.benchchem.com/product/b8664934#malic-acid-4-me-ester-molecular-weight-and-formula
https://www.benchchem.com/product/b8664934#malic-acid-4-me-ester-molecular-weight-and-formula
https://www.benchchem.com/product/b8664934#malic-acid-4-me-ester-molecular-weight-and-formula
https://www.benchchem.com/product/b8664934#malic-acid-4-me-ester-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8664934?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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